N-[4-(benzyloxy)phenyl]-2,5-dimethylbenzamide

• IUPAC Name: 2,5-dimethyl-N-(4-phenylmethoxyphenyl)benzamide
• InChI: InChI=1S/C22H21NO2/c1-16-8-9-17(2)21(14-16)22(24)23-19-10-12-20(13-11-19)25-15-18-6-4-3-5-7-18/h3-14H,15H2,1-2H3,(H,23,24)
• InChI Key: JYWXVDXEKLDTOP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C(=O)NC2=CC=C(C=C2)OCC3=CC=CC=C3
• Molecular Formula: C22H21NO2
• Molecular Weight: 331.4 g/mol

Description

N-[4-(benzyloxy)phenyl]-2,5-dimethylbenzamide, also known as BPN14770, is a small molecule drug that has shown potential as a therapeutic agent for various neurological disorders. It was first synthesized in 2014 and has since been the subject of several scientific studies.

Mechanism of Action

N-[4-(benzyloxy)phenyl]-2,5-dimethylbenzamide works by inhibiting the activity of phosphodiesterase-4D (PDE4D), an enzyme that plays a role in the regulation of cyclic adenosine monophosphate (cAMP) levels in the brain. By inhibiting PDE4D, N-[4-(benzyloxy)phenyl]-2,5-dimethylbenzamide increases cAMP levels, which in turn leads to increased synaptic plasticity and improved cognitive function.
Biochemical and Physiological Effects
Studies have shown that N-[4-(benzyloxy)phenyl]-2,5-dimethylbenzamide has several biochemical and physiological effects. It has been found to improve cognitive function, reduce inflammation, and promote neurogenesis. Additionally, it has been shown to have a low toxicity profile and is well-tolerated in animal studies.

Advantages and Limitations for Lab Experiments

One advantage of N-[4-(benzyloxy)phenyl]-2,5-dimethylbenzamide is its ability to cross the blood-brain barrier, making it a promising drug candidate for neurological disorders. However, one limitation is that it has a short half-life, which may limit its effectiveness in clinical settings.

Future Directions

There are several potential future directions for research on N-[4-(benzyloxy)phenyl]-2,5-dimethylbenzamide. One area of interest is its potential as a treatment for Fragile X syndrome, a genetic disorder that causes intellectual disability and behavioral problems. Additionally, further studies are needed to determine the optimal dosage and delivery method for N-[4-(benzyloxy)phenyl]-2,5-dimethylbenzamide in clinical settings. Finally, research is needed to better understand the long-term effects of N-[4-(benzyloxy)phenyl]-2,5-dimethylbenzamide on cognitive function and brain health.

Synthesis Methods

The synthesis of N-[4-(benzyloxy)phenyl]-2,5-dimethylbenzamide involves several steps, including the reaction of 4-hydroxybenzaldehyde with 4-bromoanisole to form 4-(benzyloxy)benzaldehyde. This compound is then reacted with 2,5-dimethylphenylboronic acid in the presence of a palladium catalyst to form N-[4-(benzyloxy)phenyl]-2,5-dimethylbenzamide.

Scientific Research Applications

N-[4-(benzyloxy)phenyl]-2,5-dimethylbenzamide has been the subject of several scientific studies due to its potential therapeutic applications. It has been found to have neuroprotective effects and has shown promise as a treatment for Alzheimer's disease, Fragile X syndrome, and other neurological disorders.